![molecular formula C8H7N3O3 B6256867 methyl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-5-carboxylate CAS No. 29274-16-6](/img/no-structure.png)
methyl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-5-carboxylate
Overview
Description
Methyl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-5-carboxylate (MOPC) is a synthetic molecule that has been studied for its potential applications in scientific research. It is a small organic molecule and is structurally similar to other compounds that have been used in laboratory experiments. MOPC has been studied for its potential applications in the fields of biochemistry, physiology, and drug development.
Mechanism of Action
Methyl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-5-carboxylate has been studied for its potential mechanism of action in the body. It has been proposed that methyl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-5-carboxylate binds to macromolecules such as proteins and enzymes, and that this binding alters their structure and function. methyl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-5-carboxylate has also been proposed to interact with other molecules, such as hormones and neurotransmitters, and to alter their activity.
Biochemical and Physiological Effects
methyl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-5-carboxylate has been studied for its potential biochemical and physiological effects. It has been proposed to alter the activity of enzymes and proteins, as well as to interact with other molecules such as hormones and neurotransmitters. methyl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-5-carboxylate has been proposed to have anti-inflammatory, anti-cancer, and anti-viral properties, as well as to modulate the immune system.
Advantages and Limitations for Lab Experiments
Methyl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-5-carboxylate has several advantages for laboratory experiments. It is a small molecule and is structurally similar to other compounds, making it easy to synthesize and manipulate. It has also been proposed to have anti-inflammatory, anti-cancer, and anti-viral properties, making it a potentially useful compound for studying the effects of these agents in the body. However, methyl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-5-carboxylate is a synthetic molecule and is not found naturally in the body, which limits its potential applications in laboratory experiments.
Future Directions
Methyl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-5-carboxylate has potential applications in the fields of biochemistry, physiology, and drug development. Further research is needed to better understand the mechanism of action of methyl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-5-carboxylate and its potential effects on the body. Additionally, further research is needed to explore the potential of methyl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-5-carboxylate as an anti-inflammatory, anti-cancer, and anti-viral agent. Finally, further research is needed to explore the potential of methyl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-5-carboxylate as an adjuvant or delivery agent for drugs.
Synthesis Methods
Methyl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-5-carboxylate can be synthesized via a variety of methods, including the use of a Grignard reagent, an organolithium reagent, and an organocuprate reagent. The Grignard reagent is the most commonly used method for synthesizing methyl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-5-carboxylate. This method involves the reaction of a Grignard reagent with a carboxylic acid and a pyrazole derivative. The organolithium and organocuprate reagents involve the reaction of an organolithium or organocuprate reagent with a carboxylic acid and a pyrazole derivative.
Scientific Research Applications
Methyl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-5-carboxylate has been studied for its potential applications in scientific research. It has been used as a model compound in the study of the structure and function of proteins, as well as in the study of the structure and function of enzymes. methyl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-5-carboxylate has also been used in the study of the mechanism of action of drugs, as well as in the study of the biochemistry and physiology of the human body.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-5-carboxylate involves the condensation of 3-amino-1H-pyrazole-4-carboxylic acid with ethyl acetoacetate, followed by cyclization with formic acid and acetic anhydride to form the pyrazolo[1,5-a]pyrimidine ring. The resulting intermediate is then esterified with methanol and the carboxylic acid group is converted to a methyl ester using diazomethane.", "Starting Materials": [ "3-amino-1H-pyrazole-4-carboxylic acid", "ethyl acetoacetate", "formic acid", "acetic anhydride", "methanol", "diazomethane" ], "Reaction": [ "Step 1: Condensation of 3-amino-1H-pyrazole-4-carboxylic acid with ethyl acetoacetate in the presence of a base such as sodium ethoxide or potassium carbonate to form ethyl 3-amino-1H-pyrazole-4-carboxylate.", "Step 2: Cyclization of ethyl 3-amino-1H-pyrazole-4-carboxylate with formic acid and acetic anhydride to form the pyrazolo[1,5-a]pyrimidine ring.", "Step 3: Esterification of the resulting intermediate with methanol in the presence of a catalyst such as sulfuric acid to form methyl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-5-carboxylate.", "Step 4: Conversion of the carboxylic acid group to a methyl ester using diazomethane in the presence of a base such as triethylamine." ] } | |
CAS RN |
29274-16-6 |
Product Name |
methyl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-5-carboxylate |
Molecular Formula |
C8H7N3O3 |
Molecular Weight |
193.2 |
Purity |
95 |
Origin of Product |
United States |
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